2-(benzo[d][1,3]dioxol-5-yl)-1-(4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-1-[4-(1,1-dioxothian-4-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H24N2O5S/c21-18(12-14-1-2-16-17(11-14)25-13-24-16)20-7-5-19(6-8-20)15-3-9-26(22,23)10-4-15/h1-2,11,15H,3-10,12-13H2
• InChI Key: WUJBNWIUEYMBSU-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC1N2CCN(CC2)C(=O)CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H24N2O5S
• Molecular Weight: 380.5 g/mol
• CAS No.: 2034459-34-0

Description

2-(benzo[d][1,3]dioxol-5-yl)-1-(4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C18H24N2O5S and its molecular weight is 380.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Applications

• Analgesic and Anti-inflammatory Activities : A study on derivatives of piperazine showed significant analgesic and anti-inflammatory activities, surpassing that of aspirin and indomethacin without inducing gastric ulceration, hinting at the potential therapeutic applications of such compounds in pain and inflammation management (Palaska et al., 1993).

• Electrochemical Synthesis : Research on the electrochemical synthesis of benzoquinone derivatives demonstrates the chemical versatility and synthetic accessibility of piperazine-containing compounds, providing a foundation for creating novel molecules with potentially useful properties (Nematollahi et al., 2014).

• Wound-healing Potential : Another study evaluated the wound-healing potential of certain piperazin-1-yl ethanone derivatives, indicating the biomedical research relevance of such compounds in promoting tissue repair and regeneration (Vinaya et al., 2009).

Antimicrobial and Antiviral Activities

• Antimicrobial Evaluation : Chalcones containing piperazine or thiophene moieties have been synthesized and evaluated for their antimicrobial activities, showcasing the potential of piperazine derivatives in developing new antimicrobial agents (Tomar et al., 2007).

• Anti-HIV Activity : Studies have also explored the synthesis of piperazinyl nitroimidazole derivatives with the aim of developing non-nucleoside reverse transcriptase inhibitors for anti-HIV applications, underlining the role of piperazine derivatives in the search for new antiviral drugs (Al-Masoudi et al., 2007).